Cas no 2680815-28-3 (benzyl N-(3-hydroxypropyl)-N-(pyridin-4-yl)carbamate)

• Product Name: benzyl N-(3-hydroxypropyl)-N-(pyridin-4-yl)carbamate
• CAS No: 2680815-28-3
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5635396
• PubChem ID: 165919047
• Update Time: 2025-06-15

benzyl N-(3-hydroxypropyl)-N-(pyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28287252
• 2680815-28-3
• benzyl N-(3-hydroxypropyl)-N-(pyridin-4-yl)carbamate

• Inchi： 1S/C16H18N2O3/c19-12-4-11-18(15-7-9-17-10-8-15)16(20)21-13-14-5-2-1-3-6-14/h1-3,5-10,19H,4,11-13H2
• InChI Key： DMZGKFFXEUYDDJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=CN=CC=1)CCCO)=O

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7Ų

Additional information on benzyl N-(3-hydroxypropyl)-N-(pyridin-4-yl)carbamate

Professional Introduction to Benzyl N-(3-hydroxypropyl)-N-(pyridin-4-yl)carbamate (CAS No. 2680815-28-3)

Benzyl N-(3-hydroxypropyl)-N-(pyridin-4-yl)carbamate, a compound with the chemical identifier CAS No. 2680815-28-3, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are known for their diverse biological activities and applications in drug development. The structural features of this molecule, particularly the presence of a benzyl group, a 3-hydroxypropyl side chain, and a pyridin-4-yl moiety, contribute to its unique chemical properties and potential therapeutic benefits.

The benzyl group is a common aromatic substituent in pharmaceuticals, often used to enhance solubility and metabolic stability. Its aromatic ring can participate in hydrophobic interactions, making it valuable in designing molecules that interact with biological targets. The 3-hydroxypropyl side chain introduces a hydrophilic region, which can improve water solubility and bioavailability. This dual nature of hydrophobic and hydrophilic interactions is crucial for optimizing pharmacokinetic profiles.

The pyridin-4-yl group is another key feature of this compound, contributing to its potential biological activity. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with various biological receptors and enzymes. Specifically, the pyridine ring in this compound can engage in hydrogen bonding and π-stacking interactions, which are essential for binding to biological targets with high affinity.

Recent research has highlighted the importance of carbamates in the development of novel therapeutic agents. Carbamates exhibit a range of biological activities, including neuroprotective, anti-inflammatory, and antimicrobial properties. The structural motif of Benzyl N-(3-hydroxypropyl)-N-(pyridin-4-yl)carbamate suggests that it may possess similar properties, making it a promising candidate for further investigation.

One of the most exciting areas of research involving this compound is its potential application in neurodegenerative diseases. Studies have shown that carbamates can modulate neurotransmitter systems and protect against neurotoxicity. The presence of the pyridine ring in Benzyl N-(3-hydroxypropyl)-N-(pyridin-4-yl)carbamate may enhance its ability to interact with neural receptors, potentially leading to the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential neuroprotective effects, this compound may also have applications in other therapeutic areas. For instance, its structural features could make it effective against inflammatory diseases by inhibiting key inflammatory pathways. The hydrophilic 3-hydroxypropyl group could facilitate cellular uptake and distribution, while the benzyl group could enhance binding affinity to target proteins.

The synthesis and characterization of Benzyl N-(3-hydroxypropyl)-N-(pyridin-4-yl)carbamate have been subjects of considerable interest in synthetic chemistry. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound. Techniques such as multi-step organic synthesis, catalytic hydrogenation, and purification methods like column chromatography have been utilized to obtain high-quality material for further studies.

Once synthesized, the compound undergoes rigorous testing to evaluate its pharmacological properties. In vitro assays are conducted to assess its interaction with biological targets such as enzymes and receptors. These studies provide valuable insights into the potential mechanisms of action and help identify any toxicological concerns.

Animal models are also used to evaluate the efficacy and safety of Benzyl N-(3-hydroxypropyl)-N-(pyridin-4-yl)carbamate. These studies help determine optimal dosing regimens and assess any adverse effects before human clinical trials are initiated. The combination of in vitro and in vivo data is crucial for understanding the overall pharmacological profile of this compound.

The latest advancements in drug development emphasize the importance of targeted therapies tailored to individual patients. Benzyl N-(3-hydroxypropyl)-N-(pyridin-4-yl)carbamate represents an example of how structural modifications can lead to novel compounds with specific therapeutic applications. Its unique combination of functional groups makes it a versatile molecule that could be adapted for various drug formulations.

As research continues, new applications for this compound are likely to emerge. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical practice. The continued exploration of carbamates like Benzyl N-(3-hydroxypropyl)-N-(pyridin-4-yl)carbamate holds promise for addressing unmet medical needs and improving patient outcomes.